6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-5-cyano-4-(furan-2-yl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide

• IUPAC Name: 6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-5-cyano-4-(furan-2-yl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide
• InChI: InChI=1S/C27H22ClN3O4S/c1-16-24(26(33)31-20-6-3-4-7-22(20)34-2)25(23-8-5-13-35-23)19(14-29)27(30-16)36-15-21(32)17-9-11-18(28)12-10-17/h3-13,25,30H,15H2,1-2H3,(H,31,33)
• InChI Key: XQBGIRHHHCSWLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1)SCC(=O)C2=CC=C(C=C2)Cl)C#N)C3=CC=CO3)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C27H22ClN3O4S
• Molecular Weight: 520.0 g/mol

Description

6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-5-cyano-4-(furan-2-yl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C27H22ClN3O4S and its molecular weight is 520. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Derivatives of dihydropyridine compounds, including those similar to the specified compound, have been synthesized and their molecular and crystal structures studied using single-crystal diffraction and NMR spectroscopy. These studies contribute to understanding the structural properties of such compounds (Feklicheva, Rybakov, Babaev, & Ofitserov, 2019).

Multicomponent Synthesis

• Functionalized thieno[2,3-b]pyridines, which are structurally related to the specified compound, have been synthesized through multicomponent condensation reactions. These syntheses contribute to the development of diverse heterocyclic compounds with potential applications in various fields of chemistry (Dyachenko, Dyachenko, Dorovatovskii, Khrustalev, & Nenajdenko, 2019).

Antimicrobial Activity Studies

• Certain dihydropyridine derivatives, including those structurally related to the specified compound, have been synthesized and evaluated for antimicrobial activity. These studies explore the potential of such compounds as antimicrobial agents (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).

Structural Analysis in Heterocyclic Design

• Structural analysis of 3-cyanopyrid-2-ones derivatives, closely related to the specified compound, has been conducted to understand their chemical behavior in heterocyclic design. This aids in the development of new heterocyclic compounds with potential applications (Rybakov, Babaev, & Paronikyan, 2017).

Dyeing Applications

• Certain dihydropyridine derivatives are explored for their application in the dyeing of polyester and nylon fabrics, indicating potential use in the textile industry (Abolude, Bello, Nkeonye, & Giwa, 2021).

Insecticidal Activity

• Pyridine derivatives, similar in structure to the specified compound, have been synthesized and evaluated for insecticidal activity against various pests, suggesting potential agricultural applications (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Antimicrobial and Antitumor Activities

• Novel heterocyclic compounds, including those related to the specified chemical, have been synthesized and assessed for antimicrobial and antitumor activities, indicating potential pharmaceutical applications (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).